Cas no 946246-22-6 (1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-22-6
• MF: C₂₀H₁₄F₄N₂O₂
• MW: 390.330978870392
• CID: 5503994
• Update Time: 2025-10-28

1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-2-oxo-N-[4-(trifluoromethyl)phenyl]-
• 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H14F4N2O2/c21-15-7-3-13(4-8-15)12-26-11-1-2-17(19(26)28)18(27)25-16-9-5-14(6-10-16)20(22,23)24/h1-11H,12H2,(H,25,27)
• InChI Key： VOMMZBURMYIKOE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC=C(C(F)(F)F)C=C1)=O

Additional information on 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-22-6)

The compound 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-22-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl and trifluoromethylphenyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted drug delivery, where such molecules play a pivotal role. The compound's CAS No. 946246-22-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization. Its dihydropyridine core is a common scaffold in medicinal chemistry, often associated with calcium channel modulation and anti-inflammatory properties. These characteristics make it a subject of interest for researchers exploring neurodegenerative diseases and metabolic disorders.

The compound's trifluoromethyl group is another highlight, as it is known to improve metabolic stability and membrane permeability. This feature is particularly valuable in the development of next-generation therapeutics, where drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties are critical. Searches for trifluoromethyl-containing drugs have spiked in recent years, underscoring the importance of such functional groups in modern drug design.

Beyond pharmaceuticals, 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide has potential applications in agrochemicals. Its structural motifs are similar to those found in pesticides and herbicides, which often rely on fluorinated aromatic systems for enhanced activity. This dual applicability in life sciences and agriculture makes it a versatile compound for industrial and academic research.

In summary, 1-(4-fluorophenyl)methyl-2-oxo-N-4-(trifluoromethyl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-22-6) represents a fascinating intersection of medicinal chemistry, material science, and agrochemical innovation. Its unique properties and broad applicability ensure it remains a focal point for researchers and industry professionals alike.